Cas no 1187983-73-8 (5-Amino-1H-inden-2(3H)-one Hydrochloride)

• Product Name: 5-Amino-1H-inden-2(3H)-one Hydrochloride
• CAS No: 1187983-73-8
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 2853721
• PubChem ID: 44784990
• Update Time: 2025-10-25

5-Amino-1H-inden-2(3H)-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,3-dihydroinden-2-one
• 5-Amino-1H-inden-2(3H)-one Hydrochloride
• MFCD01632448
• 1187983-73-8
• SCHEMBL19329523
• 5-Amino-1H-inden-2(3H)-one

• Inchi： 1S/C9H9NO/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3H,4-5,10H2
• InChI Key： VHXXOPUAASYZCC-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(=CC=2C1)N

Computed Properties

• Exact Mass: 147.068413911Da
• Monoisotopic Mass: 147.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.254

Additional information on 5-Amino-1H-inden-2(3H)-one Hydrochloride

Introduction to 5-Amino-1H-inden-2(3H)-one Hydrochloride (CAS No. 1187983-73-8)

5-Amino-1H-inden-2(3H)-one Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1187983-73-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the class of indanone derivatives, characterized by a fused benzene and cyclopentane ring system, with an amine substituent at the 5-position and a lactam ring at the 2(3H)-position. The hydrochloride salt form enhances its solubility, making it more suitable for various biochemical and pharmacological applications.

The structural framework of 5-Amino-1H-inden-2(3H)-one Hydrochloride imparts distinct chemical properties that make it a valuable scaffold for drug discovery. The presence of both aromatic and heterocyclic rings contributes to its ability to interact with biological targets such as enzymes and receptors. This dual functionality has been exploited in the design of molecules with therapeutic potential, particularly in the treatment of inflammatory diseases, cancer, and neurological disorders. Recent advancements in computational chemistry have facilitated the virtual screening of this compound against multiple protein targets, identifying promising leads for further development.

In the context of modern medicinal chemistry, 5-Amino-1H-inden-2(3H)-one Hydrochloride has been investigated for its role as a precursor in synthesizing more complex pharmacophores. The indanone core is a well-documented motif in medicinal chemistry, known for its versatility in generating bioactive molecules. Researchers have leveraged this scaffold to develop novel agents with improved pharmacokinetic profiles and reduced side effects. For instance, derivatives of this compound have shown efficacy in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

The synthesis of 5-Amino-1H-inden-2(3H)-one Hydrochloride involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often includes cyclization reactions to form the indanone core, followed by functional group transformations to introduce the amine and lactam moieties. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and green chemistry principles, have refined these processes, making them more efficient and environmentally friendly.

From a pharmacological perspective, 5-Amino-1H-inden-2(3H)-one Hydrochloride has demonstrated intriguing biological activities in vitro and in vivo. Studies have highlighted its potential as an anti-inflammatory agent, with mechanisms involving modulation of cytokine production and inhibition of pro-inflammatory pathways. Additionally, preclinical data suggest that this compound may exhibit antitumor properties by interfering with critical signaling pathways involved in cancer cell proliferation and survival. These findings have prompted further investigation into its therapeutic applications.

The role of computational modeling in understanding the interactions between 5-Amino-1H-inden-2(3H)-one Hydrochloride and biological targets cannot be overstated. Molecular docking simulations have been instrumental in predicting binding affinities and identifying key residues involved in receptor interactions. These insights have guided experimental efforts, leading to the optimization of lead compounds with enhanced binding affinity and selectivity. Furthermore, quantum mechanical calculations have provided detailed insights into the electronic structure of this molecule, aiding in the rational design of analogs with improved pharmacological properties.

Recent research has also explored the metabolic fate of 5-Amino-1H-inden-2(3H)-one Hydrochloride in vivo, which is crucial for assessing its safety and efficacy. Studies using mass spectrometry techniques have identified major metabolites formed through oxidative and conjugative pathways. Understanding these metabolic pathways has informed dosing regimens and minimized potential drug-drug interactions. Additionally, pharmacokinetic studies have revealed that the hydrochloride salt form exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for clinical development.

The future directions for research on 5-Amino-1H-inden-2(3H)-one Hydrochloride are multifaceted. Continued exploration of its biological activities will likely uncover new therapeutic applications beyond inflammation and cancer treatment. Additionally, structural modifications aimed at enhancing potency, selectivity, and pharmacokinetic profiles are expected to yield novel drug candidates. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion,5-Amino-1H-inden-2(3H)-one Hydrochloride (CAS No. 1187983-73-8) represents a compelling compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques,5-Amino-1H-inden-2(3H)-one Hydrochloride is poised to play a pivotal role in shaping the future of medicinal chemistry.